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Introduction
The advent of CRISPR-Cas9 technology has revolutionized the field of genome editing, offering

a powerful tool for precise genetic manipulation. A critical step in any CRISPR-based workflow

is the accurate assessment of on-target editing efficiency. This document provides detailed

application notes and protocols for various methods used to quantify the frequency of

insertions and deletions (indels) generated by the non-homologous end joining (NHEJ) repair

pathway following Cas9-induced double-strand breaks (DSBs).

The choice of method depends on several factors, including the required sensitivity, throughput,

cost, and the nature of the desired information (e.g., indel spectrum vs. overall efficiency). This

guide covers both sequencing-based and non-sequencing-based assays to aid researchers in

selecting the most appropriate technique for their experimental needs.
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A variety of techniques are available to measure the efficiency of CRISPR-Cas9 editing. These

can be broadly categorized into non-sequencing-based assays and sequencing-based assays.

Non-Sequencing-Based Assays:

T7 Endonuclease I (T7E1) Assay: A simple, gel-based method for detecting indels.

Droplet Digital PCR (ddPCR): Provides absolute quantification of edited and wild-type alleles

with high sensitivity.

Fluorescent Reporter Assays: Live-cell imaging-based methods that provide a functional

readout of editing efficiency.

Sequencing-Based Assays:

Sanger Sequencing with Decomposition Analysis (TIDE/ICE): A cost-effective method for

quantifying indel frequencies and identifying the major indel types.

Next-Generation Sequencing (NGS): The gold standard for comprehensive and highly

sensitive analysis of on-target and off-target editing events.[1][2][3][4]

The following sections provide detailed protocols and comparative data for these key methods.

Data Presentation: Comparison of Methods
The following table summarizes the key quantitative and qualitative features of the most

common methods for assessing CRISPR-Cas9 editing efficiency.
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Experimental Protocols
T7 Endonuclease I (T7E1) Assay
The T7E1 assay is a straightforward and rapid method to detect the presence of indels in a

pool of cells.[14] It relies on the ability of the T7 Endonuclease I to recognize and cleave

mismatched DNA heteroduplexes formed by the annealing of wild-type and edited DNA

strands.
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Caption: Workflow of the T7 Endonuclease I (T7E1) assay.

Genomic DNA Extraction: Isolate high-quality genomic DNA from the CRISPR-edited cell

population and a control (unedited) cell population.
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PCR Amplification:

Design primers to amplify a 400-1000 bp region surrounding the CRISPR target site.[15]

The cut site should be off-center to produce easily resolvable fragments upon cleavage.

[16]

Perform PCR using a high-fidelity polymerase to amplify the target locus from both edited

and control genomic DNA.

Verify the PCR product by running a small amount on an agarose gel. A single, sharp band

of the expected size should be observed.[15]

Heteroduplex Formation:

In a PCR tube, mix approximately 200 ng of the purified PCR product from the edited

sample with nuclease-free water to a final volume of 19 µL.

Denature the PCR products by heating at 95°C for 5 minutes.

Re-anneal the DNA strands to form heteroduplexes by gradually cooling the reaction from

95°C to 25°C. A slow ramp rate (e.g., -2°C/second from 95°C to 85°C, then -0.1°C/second

from 85°C to 25°C) is recommended.[15]

T7E1 Digestion:

Add 1 µL of T7 Endonuclease I (e.g., 10 units) and 2 µL of the corresponding 10X reaction

buffer to the re-annealed PCR product.

Incubate the reaction at 37°C for 15-20 minutes.[15]

Stop the reaction by adding 1.5 µL of 0.25 M EDTA.

Analysis:

Analyze the digestion products by running the entire reaction on a 2% agarose gel.[16]

As a negative control, run an undigested PCR product from the edited sample.
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The presence of cleaved fragments in the T7E1-treated sample indicates the presence of

indels.

Quantify the intensity of the parent and cleaved bands using densitometry to estimate the

percentage of editing.

Sanger Sequencing with TIDE/ICE Analysis
This method utilizes the traditional Sanger sequencing approach followed by analysis with

online tools like Tracking of Indels by Decomposition (TIDE) or Inference of CRISPR Edits

(ICE).[6][7][9] These tools deconvolute the sequencing chromatogram from a mixed population

of amplicons to quantify the frequency and spectrum of indels.[6][17]
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Caption: Workflow for Sanger sequencing with TIDE/ICE analysis.

Genomic DNA Extraction and PCR Amplification: Follow steps 1 and 2 as described in the

T7E1 assay protocol. It is crucial to obtain a clean, single PCR product.

PCR Product Purification: Purify the PCR products from both the edited and control samples

using a PCR purification kit to remove primers, dNTPs, and polymerase.

Sanger Sequencing:

Send the purified PCR products and the corresponding sequencing primers for Sanger

sequencing.

It is recommended to sequence both the forward and reverse strands.

Data Analysis using TIDE or ICE:
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Access the TIDE (--INVALID-LINK--) or ICE (ice.synthego.com) web tool.[18]

Upload the Sanger sequencing trace files (.ab1 format) for both the control (unedited) and

the edited samples.

Input the guide RNA sequence used for editing.

The tool will align the sequences, deconvolve the chromatograms, and provide a

quantitative analysis of the editing efficiency (percentage of indels) and the spectrum of

the most abundant indel types.[9]

Droplet Digital PCR (ddPCR)
ddPCR is a highly sensitive and quantitative method that allows for the absolute quantification

of target DNA molecules.[10] For CRISPR analysis, ddPCR can be used to precisely determine

the percentage of edited alleles in a sample.
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Caption: Workflow of the Droplet Digital PCR (ddPCR) assay.

Genomic DNA Extraction: Isolate high-quality genomic DNA from the edited and control cell

populations.

Assay Design:

Design two sets of primers and probes for the target locus:

A reference assay that detects a stable region outside the edited locus.
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An indel-specific assay with a probe that binds to the wild-type sequence and will not

bind if an indel is present (NHEJ assay), or a probe that specifically recognizes a

desired knock-in sequence (HDR assay).

Probes are typically labeled with different fluorophores (e.g., FAM and HEX).

ddPCR Reaction Setup:

Prepare the ddPCR reaction mix containing ddPCR Supermix, primers, probes, and

genomic DNA.[19]

Droplet Generation:

Partition the ddPCR reaction mix into thousands of nanoliter-sized droplets using a droplet

generator. Each droplet will contain either zero, one, or a few copies of the target DNA.

PCR Amplification:

Perform PCR amplification on the droplets in a thermal cycler.

Droplet Reading:

After PCR, the fluorescence of each droplet is read on a droplet reader. Droplets

containing the amplified target will be fluorescent (positive), while those without will have

low fluorescence (negative).

Data Analysis:

The software analyzes the number of positive and negative droplets for each fluorophore

to calculate the absolute concentration of wild-type and edited alleles.

The editing efficiency is determined by the ratio of edited alleles to the total number of

alleles.

Next-Generation Sequencing (NGS)
NGS is the most comprehensive method for analyzing CRISPR-Cas9 editing outcomes.[1][3] It

provides deep sequencing of the target locus, allowing for the detection and quantification of all
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indel types, including rare variants, with high sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b175009/docs#application-notes-and-protocols-for-
assessing-crispr-cas9-editing-efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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